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Compound of Interest

Compound Name: Azaspirene

CAS No.: 461644-34-8

Cat. No.: B15613036

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azaspirene is a fungal metabolite originally isolated from Neosartorya sp. that has

demonstrated potent anti-angiogenic properties.[1][2] Its mechanism of action involves the

specific inhibition of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a critical

cascade regulating cell proliferation, differentiation, migration, and apoptosis.[1][2] Specifically,

Azaspirene targets and blocks the activation of Raf-1, a key serine/threonine-protein kinase in

the MAPK cascade, without affecting the upstream activation of the VEGF receptor KDR/Flk-1.

[1][2] This makes Azaspirene a valuable tool for studying the role of the Raf-1/MEK/ERK

signaling axis in various biological processes, particularly in the context of angiogenesis and

cancer research. These application notes provide detailed protocols for utilizing Azaspirene to

investigate the MAPK signaling pathway in human umbilical vein endothelial cells (HUVECs).

Applications
Investigating the role of Raf-1 in VEGF-induced signaling: Azaspirene can be used as a

selective inhibitor to dissect the downstream effects of Raf-1 activation in response to
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vascular endothelial growth factor (VEGF).

Studying the involvement of the MAPK pathway in angiogenesis: By inhibiting key

angiogenic processes such as endothelial cell migration and proliferation, Azaspirene
serves as a tool to explore the dependence of these processes on the Raf-1/MEK/ERK

pathway.

Screening for novel anti-angiogenic compounds: The well-defined mechanism of Azaspirene
makes it a useful positive control in assays designed to identify new inhibitors of the MAPK

pathway and angiogenesis.

Validating the therapeutic potential of targeting Raf-1: As a natural product with specific

inhibitory activity, Azaspirene can be employed in preclinical studies to assess the

consequences of Raf-1 inhibition in various disease models.

Data Presentation
Table 1: Quantitative Effects of Azaspirene on Angiogenesis-Related Processes
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Parameter
Cell
Line/Model

Azaspirene
Concentration

Effect Reference

HUVEC

Migration
HUVEC 27 µmol/L

100% inhibition

of VEGF-induced

migration

[1][2]

Angiogenesis

Chicken

Chorioallantoic

Membrane

(CAM) Assay

30 µ g/egg
23.6-45.3%

inhibition
[1][2]

Raf-1 Kinase

Activity (IC50)
Not Available Not Available Not Available -

HUVEC

Proliferation

(IC50)

HUVEC Not Available

Preferentially

inhibits HUVEC

growth over

various cancer

cell lines

(NIH3T3, HeLa,

MSS31, and

MCF-7)

[1][2]

Mandatory Visualizations
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VEGF

VEGFR (KDR/Flk-1)

Ras

Activates

Raf-1

Activates

Azaspirene

Inhibits

MEK1/2

Phosphorylates

ERK1/2

Phosphorylates

Nucleus

Translocates to

Gene Transcription
(Proliferation, Migration, Angiogenesis)

Regulates
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Cell Culture

Treatment

Analysis

Culture HUVEC cells

Serum starve cells

Pre-treat with Azaspirene
(e.g., 8, 27, 81 µM for 1h)

Stimulate with VEGF
(e.g., 12.5 ng/mL for 5 min)

Cell Lysis Migration Assay Proliferation Assay

Western Blot for
p-Raf-1, p-MEK, p-ERK
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studying-the-mapk-signaling-pathway-with-azaspirene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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